Cas no 171364-83-3 (4,4,5,5-Tetramethyl-2-(4-nitrophenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-nitrophenyl)-1,3,2-dioxaborolane
• CAS No: 171364-83-3
• MF: C₁₂H₁₆BNO₄
• MW: 249.070743560791
• MDL: MFCD02179437
• CID: 65891
• PubChem ID: 2773555
• Update Time: 2025-04-18

4,4,5,5-Tetramethyl-2-(4-nitrophenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(4-nitrophenyl)-1,3,2-dioxaborolane
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)nitrobenzene
• 4-Nitrobenzeneboronic acid pinacol ester
• 4,4,5,5-Tetramethyl-2-(4-nitro-phenyl)-[1,3,2]dioxaborolane
• 4-Nitrophenylboronic Acid Pinacol Ester
• 1-Nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
• 4-Nitrophenylboronic acid picol ester
• -Nitrophenylboronic acid pinacol ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4-nitrophenyl)-
• 4-Nitrophenylboronic acid pinacol ester 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)nitrobenzene
• 2-(4-Nitrophenyl)-4,4,5,5,-tetramethyl-1,3,2-dioxaborolane, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)nitrobenzene
• 4-Nitrophenylboronic acid, pinacol ester
• (4-NITROPHENYL)BORONIC ACID, PINACOL ESTER
• LUWACRUAJXZANC-UHFFFAOYSA-N
• PubChem8088
• pinacol (4-nitrophenyl)boronate;
• BM125
• BCP15090
• CS-
• 171364-83-3
• 4-Nitrobenzeneboronic acid, pinacol ester
• SY033603
• FT-0643643
• Z2037318348
• PB41224
• EN300-211493
• J-515885
• SCHEMBL56104
• (4-NITROPHENYL)BORONIC ACID PINACOL ESTER
• J-010717
• 4,4,5,5-tetramethyl-2-(4-nitrophenyl)-[1,3,2]dioxaborolane
• AM20030145
• GS-6751
• CS-M0976
• CHEMBL2024454
• J-513978
• AC-22594
• T3710
• AKOS015920324
• RB3074
• A811325
• MFCD02179437
• DTXSID60378550
• 4-Nitrophenylboronic acid pinacol ester,98%
• DB-015877

• MDL： MFCD02179437
• Inchi： 1S/C12H16BNO4/c1-11(2)12(3,4)18-13(17-11)9-5-7-10(8-6-9)14(15)16/h5-8H,1-4H3
• InChI Key： LUWACRUAJXZANC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.11700
• Monoisotopic Mass: 249.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3

Experimental Properties

• Melting Point: 112-116 °C (lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 64.28000
• LogP: 2.41720
• λmax: 267(CH2Cl2)(lit.)

4,4,5,5-Tetramethyl-2-(4-nitrophenyl)-1,3,2-dioxaborolane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes